Cas no 1806864-63-0 (3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806864-63-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4914778
• Update Time: 2025-10-12

3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-6-4(13)1-3(2-11)5(12-6)7(9)10/h1,7,13H,2,11H2
• InChI Key： RPQXKIAUSMMGFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CN)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine

Research Brief on 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1806864-63-0)

3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine (CAS: 1806864-63-0) has emerged as a compound of significant interest in recent medicinal chemistry research. This heterocyclic scaffold, featuring a unique combination of bromo, difluoromethyl, and hydroxypyridine moieties, has shown promising pharmacological potential in early-stage drug discovery programs. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK3 inhibitors. Researchers utilized 1806864-63-0 as a core building block to create a series of analogues with improved selectivity profiles over other JAK family members. The electron-withdrawing effects of the bromo and difluoromethyl groups were found to significantly influence the binding affinity, while the hydroxypyridine moiety contributed to favorable pharmacokinetic properties.

In the field of CNS drug discovery, a recent patent application (WO2023056421) disclosed derivatives of 1806864-63-0 as potential modulators of NMDA receptors. The compound's structural features, particularly the aminomethyl group at position 3, were modified to enhance blood-brain barrier penetration while maintaining target engagement. Preliminary in vivo data showed promising results in models of neuropathic pain, with several analogues demonstrating improved efficacy over current standard treatments.

From a synthetic chemistry perspective, novel routes to 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine have been developed to improve scalability and yield. A 2024 publication in Organic Process Research & Development described a continuous flow synthesis approach that reduced the number of purification steps while increasing overall yield by 35% compared to traditional batch methods. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

The compound's unique physicochemical properties have also attracted attention in materials science applications. Researchers at several institutions have investigated its potential as a ligand for transition metal complexes in catalytic systems. The combination of nitrogen donor atoms and fluorine substituents creates interesting electronic properties that may be tunable for specific catalytic transformations.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary data presented at the 2024 ACS Spring Meeting showed that 1806864-63-0 derivatives could serve as effective warheads in PROTAC design, particularly for challenging kinase targets. The bromo substituent provides an ideal handle for further derivatization while maintaining the core structure's binding characteristics.

As research progresses, safety and ADME profiling of 1806864-63-0 derivatives remains an active area of investigation. Recent in vitro studies have shown that the core structure exhibits favorable metabolic stability in human liver microsomes, with the difluoromethyl group demonstrating particular resistance to oxidative metabolism. These findings support the continued development of this scaffold in drug discovery programs.

The commercial availability of 3-(Aminomethyl)-6-bromo-2-(difluoromethyl)-5-hydroxypyridine has improved significantly in the past year, with multiple suppliers now offering the compound at research and development scale. This increased accessibility is expected to accelerate further exploration of its applications across multiple therapeutic areas.